Cas no 886499-41-8 ((8-Methoxy-4-methyl-quinolin-2-ylsulfanyl)-acetic acid)

• Product Name: (8-Methoxy-4-methyl-quinolin-2-ylsulfanyl)-acetic acid
• CAS No: 886499-41-8
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 5032668
• Update Time: 2025-06-13

(8-Methoxy-4-methyl-quinolin-2-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (8-Methoxy-4-methyl-quinolin-2-ylsulfanyl)-acetic acid
• (8-Methoxy-4-methylquinolin-2-ylsulfanyl)acetic acid
• 2-((8-Methoxy-4-methylquinolin-2-yl)thio)acetic acid

• Inchi： 1S/C13H13NO3S/c1-8-6-11(18-7-12(15)16)14-13-9(8)4-3-5-10(13)17-2/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： LRTZNVUHWHMUSK-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=CC(C)=C2C=CC=C(C2=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 3
• Topological Polar Surface Area: 84.7

Additional information on (8-Methoxy-4-methyl-quinolin-2-ylsulfanyl)-acetic acid

Recent Advances in the Study of (8-Methoxy-4-methyl-quinolin-2-ylsulfanyl)-acetic acid (CAS: 886499-41-8)

The compound (8-Methoxy-4-methyl-quinolin-2-ylsulfanyl)-acetic acid (CAS: 886499-41-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of (8-Methoxy-4-methyl-quinolin-2-ylsulfanyl)-acetic acid, which contribute to its ability to interact with specific biological targets. The quinoline core, coupled with the methoxy and sulfanyl-acetic acid substituents, provides a versatile scaffold for drug development. Researchers have explored its role as a modulator of key enzymatic pathways, particularly those involved in inflammatory and oncogenic processes.

One of the most notable advancements in the study of this compound is its synthesis optimization. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route that improves both the efficiency and scalability of production. This method employs a multi-step reaction sequence, starting from commercially available 8-methoxy-4-methylquinoline, and introduces the sulfanyl-acetic acid moiety via a thiol-ene click reaction. The optimized protocol has been shown to reduce impurities and enhance the overall yield, making it more feasible for large-scale applications.

In terms of biological activity, (8-Methoxy-4-methyl-quinolin-2-ylsulfanyl)-acetic acid has demonstrated promising results in preclinical models. A recent in vitro study revealed its potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. The compound exhibited a 50% inhibitory concentration (IC50) of 0.8 μM, which is comparable to some commercially available COX-2 inhibitors. Furthermore, molecular docking simulations suggest that the compound binds to the active site of COX-2, stabilizing it in an inactive conformation.

Another area of interest is the compound's potential as an anticancer agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The results indicated that (8-Methoxy-4-methyl-quinolin-2-ylsulfanyl)-acetic acid induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. Notably, the compound showed selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

Despite these promising findings, challenges remain in the development of (8-Methoxy-4-methyl-quinolin-2-ylsulfanyl)-acetic acid as a therapeutic agent. Pharmacokinetic studies have revealed that the compound has moderate bioavailability and a relatively short half-life in vivo. Researchers are currently exploring prodrug strategies and formulation improvements to enhance its stability and absorption. Additionally, further toxicological studies are needed to assess its safety profile before advancing to clinical trials.

In conclusion, (8-Methoxy-4-methyl-quinolin-2-ylsulfanyl)-acetic acid (CAS: 886499-41-8) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Recent advancements in its synthesis and biological evaluation have laid a solid foundation for future research. However, addressing its pharmacokinetic limitations will be crucial for its successful translation into clinical use. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to unlock the full therapeutic potential of this compound.